Cas no 893275-22-4 (1-3-(benzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine)

• Product Name: 1-3-(benzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine
• CAS No: 893275-22-4
• MF: C₂₆H₂₃ClN₆O₂S
• MW: 519.017822504044
• CID: 5439776
• Update Time: 2025-07-09

1-3-(benzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-5-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]triazolo[1,5-a]quinazoline
• 1-3-(benzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine

• Inchi： 1S/C26H23ClN6O2S/c1-18-11-12-19(27)17-23(18)31-13-15-32(16-14-31)24-21-9-5-6-10-22(21)33-25(28-24)26(29-30-33)36(34,35)20-7-3-2-4-8-20/h2-12,17H,13-16H2,1H3
• InChI Key： QTGMAIFKWUBLDH-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=CC=C3)(=O)=O)=C1N=C(N1CCN(C3=CC(Cl)=CC=C3C)CC1)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-3-(benzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine

Comprehensive Analysis of 1-3-(Benzenesulfonyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Yl-4-(5-Chloro-2-Methylphenyl)Piperazine (CAS No. 893275-22-4)

The compound 1-3-(benzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine (CAS No. 893275-22-4) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture combines a triazoloquinazoline core with a benzenesulfonyl moiety and a substituted piperazine ring, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in drug development highlight the growing demand for triazole- and quinazoline-based compounds due to their diverse biological activities. Researchers are particularly focused on exploring their potential as kinase inhibitors, antimicrobial agents, and modulators of central nervous system (CNS) targets. The presence of both chloro and methyl substituents in this molecule enhances its lipophilicity and binding affinity, which are critical factors in optimizing drug-like properties.

From a synthetic chemistry perspective, the benzenesulfonyl group in CAS 893275-22-4 offers valuable handles for further derivatization, enabling structure-activity relationship (SAR) studies. This flexibility aligns with current pharmaceutical industry needs for modular compound libraries in high-throughput screening campaigns. Computational chemists are increasingly interested in such structures for molecular docking studies, particularly in virtual screening workflows targeting G-protein-coupled receptors (GPCRs) and enzyme active sites.

The piperazine component of this molecule deserves special attention, as this nitrogen-containing heterocycle appears in numerous clinically approved drugs. Its incorporation contributes to improved solubility and bioavailability profiles - key considerations in modern drug design. Recent publications have highlighted piperazine derivatives as privileged structures in CNS drug development, particularly for neurological disorders that represent unmet medical needs.

Analytical characterization of 1-3-(benzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for confirming structural integrity and purity, especially when the compound is intended for biological evaluation. The pharmaceutical industry's increasing adoption of quality-by-design (QbD) principles has made thorough analytical profiling even more crucial for research compounds.

Current market trends show rising interest in triazoloquinazoline derivatives as potential therapeutics for various conditions. Patent literature reveals growing intellectual property activity around similar structures, particularly in oncology and inflammation research. The specific substitution pattern in CAS 893275-22-4, featuring both electron-withdrawing (chloro) and electron-donating (methyl) groups, creates interesting electronic effects that may influence biological activity.

From a drug metabolism perspective, the presence of multiple aromatic systems and heteroatoms in this molecule suggests potential for extensive phase I and phase II metabolic transformations. Modern drug discovery programs increasingly prioritize early ADMET (absorption, distribution, metabolism, excretion, and toxicity) assessment, making such structural features important considerations in lead optimization processes.

The synthesis of 1-3-(benzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine typically involves multi-step organic transformations, with key steps including cyclocondensation reactions and palladium-catalyzed cross-couplings. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic routes for such complex heterocycles, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes.

In the context of personalized medicine and targeted therapies, compounds like CAS 893275-22-4 gain additional significance. The ability to fine-tune their pharmacological profiles through strategic modifications makes them valuable tools for addressing patient-specific therapeutic needs. This aligns with current healthcare trends toward precision medicine and biomarker-driven drug development.

Quality control aspects for this compound involve rigorous HPLC analysis, residual solvent testing, and polymorph screening - all critical factors in ensuring batch-to-batch consistency. The pharmaceutical industry's increasing focus on continuous manufacturing has made such quality attributes even more important for research chemicals intended for scale-up.

From a commercial perspective, the demand for high-purity triazoloquinazoline derivatives continues to grow, driven by both academic and industrial research needs. Specialized chemical suppliers now offer custom synthesis and bulk quantities of such compounds to support drug discovery programs worldwide. The unique structural features of 1-3-(benzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine position it as a potentially valuable building block for medicinal chemistry exploration.

Emerging research areas such as artificial intelligence (AI)-assisted drug discovery and DNA-encoded library technology have created new opportunities for compounds with complex architectures like CAS 893275-22-4. These innovative approaches benefit from structurally diverse screening collections that include multi-functional heterocyclic systems with three-dimensional character.

In conclusion, 1-3-(benzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-(5-chloro-2-methylphenyl)piperazine represents a chemically interesting and biologically relevant scaffold with multiple potential applications in modern drug discovery. Its structural complexity and functional group diversity make it a compelling subject for ongoing research across various therapeutic areas.